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Compound of Interest

Compound Name: Ethyl-p-methoxyhydrocinnamate

Cat. No.: B142521

Disclaimer: Scientific literature providing in-depth technical data on the biological activities,
mechanism of action, pharmacokinetics, and toxicology of Ethyl p-methoxyhydrocinnamate
(CAS 22767-72-2) is exceptionally limited. This guide summarizes the available
physicochemical data for the target compound. To provide a broader context for potential
research and applications, this document also includes a detailed overview of the biological
activities and experimental protocols for the structurally similar and more extensively studied
compound, Ethyl p-methoxycinnamate (EPMC). It is crucial to note that EPMC contains a
double bond not present in Ethyl p-methoxyhydrocinnamate, and therefore, the biological
activities of these two compounds may differ significantly.

Introduction to Ethyl p-methoxyhydrocinnamate

Ethyl p-methoxyhydrocinnamate, also known as Ethyl 3-(4-methoxyphenyl)propanoate, is a
phenolic compound.[1][2][3] It has been identified as a natural product isolated from the edible
rhizomes of Erythrina variegata and Kaempferia galanga.[1][2][3] While its natural origin
suggests potential biological activities, dedicated studies to elucidate these properties are
largely absent from the current scientific literature.

Physicochemical Properties

The following table summarizes the key physicochemical properties of Ethyl p-
methoxyhydrocinnamate.
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Property Value Source

CAS Number 22767-72-2 PubChem

Molecular Formula C12H1603 PubChem[4]

Molecular Weight 208.25 g/mol PubChem[4]

IUPAC Name ethyl 3-(4- PubChem(4]
methoxyphenyl)propanoate

Appearance Colorless to light yellow liquid MedchemExpress[1]

Density 1.0628 g/cm3 (at 25°C) Echemi

Boiling Point 165°C (at 14 Torr) ChemicalBook[4]

LogP 2.7 PubCheml[4]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl BioCrick
Acetate, DMSO, Acetone

Biological Activity and Mechanism of Action (Data
for Ethyl p-methoxycinnamate - EPMC)

Disclaimer: The following data pertains to Ethyl p-methoxycinnamate (EPMC), a structurally
related compound, and should not be directly attributed to Ethyl p-methoxyhydrocinnamate.

Ethyl p-methoxycinnamate (EPMC) has been the subject of several studies investigating its
biological effects, particularly its anti-inflammatory and hypopigmentary activities.

Anti-inflammatory Activity

EPMC has demonstrated significant anti-inflammatory properties. Studies have shown that it
can inhibit the activities of cyclooxygenase-1 (COX-1) and cyclooxygenase-2 (COX-2)
enzymes, which are key mediators of the inflammatory response.[1] The inhibitory
concentrations (ICso) are detailed in the table below.
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Target ICso0 Source
Cyclooxygenase-1 (COX-1) 1.12 uM MDPI[1]
Cyclooxygenase-2 (COX-2) 0.83 uM MDPI[1]

Furthermore, EPMC has been shown to suppress the production of pro-inflammatory cytokines
such as interleukin-1 (IL-1) and tumor necrosis factor-a (TNF-a). It also exhibits anti-angiogenic
effects by blocking endothelial functions.

Hypopigmentary Effects

EPMC has been investigated for its potential as a skin-whitening agent. It has been found to
significantly decrease melanin synthesis in B16F10 murine melanoma cells stimulated with a-
melanocyte stimulating hormone (a-MSH).[5] The mechanism for this effect is believed to be
the downregulation of tyrosinase, the rate-limiting enzyme in melanogenesis, rather than direct
inhibition of the enzyme.[5]

Experimental Protocols (for Ethyl p-
methoxycinnamate - EPMC)

Disclaimer: The following experimental protocols are for the related compound Ethyl p-
methoxycinnamate (EPMC).

Bioactivity-Guided Isolation of EPMC from Kaempferia
galanga

This protocol describes the general workflow for isolating EPMC from the rhizomes of
Kaempferia galanga based on its anti-inflammatory activity.[1]
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Extraction and Fractionation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide on Ethyl p-
methoxyhydrocinnamate (CAS 22767-72-2)]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b142521#ethyl-p-methoxyhydrocinnamate-cas-
number-22767-72-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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